5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one

• Molecular Formula: C4H7N3O2
• Molecular Weight: 129.12 g/mol
• IUPAC Name: 5-(methylaminomethyl)-3H-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C4H7N3O2/c1-5-2-3-6-7-4(8)9-3/h5H,2H2,1H3,(H,7,8)
• InChI Key: HGRZKTKVNLXXCQ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NNC(=O)O1

Description

Chemical Structure and Properties: 5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one (CAS: 1046079-42-8) is a bicyclic heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a methylaminomethyl group. Its molecular formula is C₅H₈N₄O₂ (hydrochloride salt: C₅H₉ClN₄O₂), with a molecular weight of 156.14 g/mol (hydrochloride: 192.6 g/mol) . The compound is typically synthesized via nucleophilic substitution or cyclization reactions involving precursors like 5-amino-1,3,4-oxadiazoles. Key properties include moderate polarity due to the oxadiazole ring and the hydrogen-bonding capacity of the methylamino group, enhancing solubility in polar solvents.

The methylaminomethyl substituent may modulate receptor interactions, such as targeting enzymes or inflammatory mediators.

Preparation Methods

Cyclization of Acethydrazide Derivatives

A common approach to synthesize the oxadiazole core involves the cyclization of acethydrazide derivatives with carbonyl or carboxylic acid derivatives under controlled conditions.

• Method : Acethydrazide reacts with electrophilic reagents such as trichloromethyl carbonic ether or superpalite in the presence of catalysts like pyridine or 4-dimethylaminopyridine (DMAP) in a dielectric solvent (e.g., 1,2-dichloroethane). The reaction is typically carried out by slow addition (dropwise) of one reagent to the other at low temperature (-10 to 20 °C), followed by warming to 40–80 °C for 1–12 hours to complete cyclization and ring closure, yielding 5-methyl-1,3,4-oxadiazole-2(3H)-one derivatives.

• Industrial scale adaptation : Large-scale alkylation reactors use solvents like dichloroethane or toluene, with catalysts such as potassium iodide or sodium iodide and phase-transfer catalysts (e.g., tetrabutylammonium bromide) at 45–65 °C. Monochloroacetone is added dropwise to the mixture containing 5-methyl-1,3,4-oxadiazole-2(3H)-one and sodium carbonate as acid binder. Reaction times are about 2.5–3 hours with careful temperature control to minimize side reactions and maximize yield.

Mannich Reaction and Alkylation for Methylaminomethyl Substitution

The introduction of the methylaminomethyl group at the 5-position is often achieved via a Mannich-type reaction or direct alkylation:

• Ultrasound- and molecular sieves-assisted Mannich reaction : This method uses primary or secondary amines, formaldehyde, and the oxadiazole precursor under ultrasound irradiation to significantly reduce reaction time (from 15–20 hours conventionally to 1–2 hours) and improve yield. Molecular sieves assist in water removal, driving the condensation forward.

• Microwave-assisted synthesis : Microwave irradiation accelerates the reaction of oxadiazole derivatives with amines or electrophiles, reducing reaction time to seconds or minutes with high purity and yield. For example, secondary amine-based acetamides react with piperidine-based oxadiazoles under metal-free conditions to yield N-substituted oxadiazole derivatives efficiently.

Representative Synthetic Procedure Summary (From Literature)

Step	Reactants & Conditions	Reaction Type	Outcome
1	Acethydrazide + trichloromethyl carbonic ether + pyridine, 0–50 °C, 1–12 h	Cyclization	5-methyl-1,3,4-oxadiazole-2(3H)-one core
2	5-methyl-1,3,4-oxadiazole-2(3H)-one + monochloroacetone + KI/NaI + tetrabutylammonium bromide, 45–65 °C, 2.5–3 h	Alkylation	Introduction of methylaminomethyl group
3	Oxadiazole derivative + methylamine/formaldehyde (Mannich reaction) + ultrasound or microwave irradiation	Mannich condensation	5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one

Comparative Data on Reaction Efficiency

Method	Reaction Time	Yield (%)	Notes
Conventional stirring (Mannich reaction)	15–20 h	Moderate to good	Longer reaction time, moderate yields
Ultrasound-assisted Mannich reaction	1–2 h	Improved yields	Accelerated reaction, water removal by molecular sieves
Microwave-assisted synthesis	30–70 s	High (up to 96%)	Rapid, high purity, energy-efficient
Industrial alkylation with KI/NaI catalysts	2.5–3 h	High	Scalable, controlled temperature, phase-transfer catalysis

Summary Table of Key Preparation Parameters

Parameter	Cyclization Step	Alkylation/Mannich Step
Solvent	1,2-Dichloroethane, toluene	DMF, ethanol, aqueous media
Catalysts	Pyridine, DMAP, KI, NaI	KI, NaI, tetrabutylammonium bromide
Temperature	0–80 °C (controlled)	30–70 °C or microwave irradiation
Reaction Time	1–12 h	Seconds to hours (microwave/ultrasound)
Yield	High (variable by conditions)	Up to 96% (microwave)
Scale	Laboratory to industrial	Laboratory to industrial

Chemical Reactions Analysis

Types of Reactions

5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxadiazole oxides, while reduction can produce methylamino derivatives.

Scientific Research Applications

5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Below is a comparative analysis of 5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one and its analogues based on substituents, bioactivity, and physicochemical properties:

Compound	Substituents	Key Properties	Bioactivity	Ref
Target Compound : 5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one	-CH₂NHCH₃	Polar, hydrogen-bond donor/acceptor, hydrochloride salt enhances stability	Limited direct data; inferred anti-inflammatory potential
5-(Furan-2-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one	-Furan-2-yl	Aromatic, π-π stacking capability, moderate lipophilicity (XLogP3: 1)	Used as a building block in drug synthesis; no reported bioactivity
5-(5-Bromopyridin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one	-5-Bromopyridin-3-yl	Electron-withdrawing Br, enhances halogen bonding; MW: 242.03 g/mol	Potential kinase inhibition (inferred from pyridine moiety)
5-[(4-Chloro-3-methylphenoxy)methyl]-2-(4-methoxyphenyl)-2,3-dihydro-1,3,4-oxadiazole	-CH₂O(C₆H₃ClCH₃), -C₆H₄OCH₃	Bulky substituents increase lipophilicity (XLogP3 > 3)	Potent analgesic and anti-inflammatory activity (2x aspirin in assays)
5-(tert-Butyl)-2,3-dihydro-1,3,4-oxadiazol-2-one	-C(CH₃)₃	Highly lipophilic (XLogP3: 2.5), steric hindrance	Low solubility limits in vivo applications; used in agrochemicals

Key Comparisons :

Electronic Effects: The methylaminomethyl group in the target compound introduces electron-donating and hydrogen-bonding properties, contrasting with electron-withdrawing substituents (e.g., bromopyridinyl or chlorophenyl ). This may enhance solubility and target binding in polar environments.

Biological Activity: Compounds with bulky, lipophilic groups (e.g., tert-butyl , dichlorobenzyl ) show reduced solubility but higher membrane permeability. The target compound’s methylamino group balances polarity and permeability. Anti-inflammatory activity is pronounced in derivatives with methoxyphenyl or morpholinomethyl groups , suggesting that the target compound’s methylamino group may mimic these pharmacophores.

Synthetic Accessibility :

• The target compound’s synthesis is comparable to other 5-substituted oxadiazoles, typically involving cyclization of thiosemicarbazides or hydrazides . Derivatives with halogens (e.g., bromo ) require specialized coupling reagents, increasing cost.

Research Findings and Data Tables

Physicochemical Properties

Parameter	Target Compound	5-(Furan-2-yl)	5-Bromopyridin-3-yl
Molecular Weight	156.14 g/mol	152.11 g/mol	242.03 g/mol
XLogP3	0.5	1.0	1.5
Hydrogen Bond Donors	2	1	1
Solubility (Water)	High (hydrochloride salt)	Moderate	Low

Biological Activity

5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one (CAS No. 1046079-42-8) is a compound of significant interest in medicinal chemistry due to its potential biological activities. This oxadiazole derivative has been studied for various pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This article reviews the biological activity of this compound based on recent research findings and case studies.

• Molecular Formula : C$_4$H$_8$N$_3$O$_2$
• Molecular Weight : 165.58 g/mol
• CAS Number : 1046079-42-8
• Purity : ≥95% .

Antimicrobial Activity

Research has indicated that oxadiazole derivatives exhibit significant antimicrobial properties. For instance, a study highlighted the effectiveness of various oxadiazole derivatives against Mycobacterium tuberculosis, where certain compounds demonstrated activity against resistant strains . The compound's ability to inhibit bacterial growth is attributed to its interaction with bacterial enzymes and cell wall synthesis pathways.

Anti-inflammatory Effects

Oxadiazole derivatives have also been investigated for their anti-inflammatory properties. A specific study focused on synthesizing 1,3,4-oxadiazole derivatives that showed promise as anti-inflammatory agents. The mechanism involved the inhibition of pro-inflammatory cytokines and modulation of inflammatory pathways .

Anticancer Potential

The anticancer activity of oxadiazole derivatives is another area of research interest. Compounds containing the oxadiazole moiety have been reported to induce apoptosis in cancer cells and inhibit tumor growth in various in vitro and in vivo models. For example, a study noted that certain oxadiazole derivatives could effectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell cycle regulation .

Case Studies

Study	Compound	Biological Activity	Findings
1	Compound 3a	Antimicrobial	Active against monoresistant strains of Mycobacterium tuberculosis with excellent metabolic stability .
2	Novel Oxadiazole Derivatives	Anti-inflammatory	Inhibited pro-inflammatory cytokines in animal models .
3	Oxadiazole Derivatives	Anticancer	Induced apoptosis in cancer cell lines; inhibited tumor growth in xenograft models .

Pharmacokinetics and Metabolism

Pharmacokinetic studies are crucial for understanding the bioavailability and metabolic stability of 5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including good absorption and distribution characteristics. Studies involving animal models have shown that the compound is metabolized primarily through hepatic pathways, producing metabolites that retain some biological activity .

Q & A

Basic: What are the common synthetic routes for 5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one, and how can reaction conditions be optimized?

Methodological Answer:
The compound can be synthesized via cyclization of hydrazide precursors or through Vilsmeier–Haack reactions, which are well-documented for analogous oxadiazole derivatives . Optimization involves adjusting solvent polarity (e.g., acetonitrile or DMF), temperature (80–120°C), and catalyst choice (e.g., POCl₃ for acyl chloride intermediates). Reaction progress should be monitored via TLC or HPLC to identify intermediate formation and purity thresholds. For example, in similar oxadiazoles, anhydrous conditions are critical to avoid hydrolysis of the oxadiazole ring .

Basic: Which spectroscopic and crystallographic techniques are most effective for characterizing 5-[(Methylamino)methyl]-2,3-dihydro-1,3,4-oxadiazol-2-one?

Methodological Answer:

• NMR : ¹H/¹³C NMR can confirm the methylamino and oxadiazole moieties. For instance, the methylamino group typically shows a singlet at δ 2.5–3.0 ppm in ¹H NMR.
• FT-IR : Peaks at 1650–1750 cm⁻¹ indicate the carbonyl group of the oxadiazol-2-one ring.
• X-ray crystallography : Resolves hydrogen-bonding networks (e.g., N–H⋯N interactions) and confirms 3D molecular geometry. Single-crystal studies on analogous compounds reveal mean C–C bond lengths of 1.39 Å and R-factors < 0.05 for high precision .

Advanced: How should researchers design experiments to study the compound’s stability under varying pH, temperature, and light conditions?

Methodological Answer:

• pH stability : Use buffer solutions (pH 1–13) and monitor degradation via HPLC at intervals (0, 24, 48 hrs). For example, oxadiazoles are prone to hydrolysis under alkaline conditions.
• Thermal stability : Conduct thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to identify decomposition thresholds (e.g., 150–200°C).
• Photostability : Expose samples to UV-Vis light (300–800 nm) in controlled chambers and track changes via UV spectroscopy.
• Statistical design : Apply split-plot or randomized block designs to isolate variables (e.g., temperature vs. pH) and replicate experiments (n ≥ 4) .

Advanced: What computational methods are suitable for predicting the reactivity and electronic properties of this compound?

Methodological Answer:

• DFT calculations : Use software like Gaussian or ORCA to model HOMO/LUMO energies, electrostatic potentials, and Fukui indices for nucleophilic/electrophilic sites.
• Molecular docking : Predict interactions with biological targets (e.g., enzymes) using AutoDock Vina, focusing on binding affinity (ΔG) and hydrogen-bonding patterns.
• MD simulations : Assess conformational stability in solvated systems (e.g., water, lipid bilayers) over 100+ ns trajectories .

Advanced: How can contradictions in reported biological activity data (e.g., enzyme inhibition vs. cytotoxicity) be resolved?

Methodological Answer:

• Dose-response standardization : Compare IC₅₀ values under identical assay conditions (e.g., cell lines, incubation times).
• Off-target profiling : Use kinase/GPCR panels to identify non-specific interactions.
• Theoretical alignment : Reconcile discrepancies by linking results to mechanistic hypotheses (e.g., redox activity vs. receptor antagonism) .

Advanced: What methodologies are recommended for assessing the environmental fate and ecological risks of this compound?

Methodological Answer:

• Persistence studies : Measure half-life in soil/water matrices via LC-MS/MS, focusing on biodegradation pathways.
• Bioaccumulation : Use logP (octanol-water partition coefficient) to estimate trophic magnification potential.
• Ecotoxicology : Conduct acute/chronic toxicity tests on model organisms (e.g., Daphnia magna) following OECD guidelines. Correlate data with QSAR models for risk prioritization .

Advanced: How does hydrogen bonding influence the crystal packing and solubility of this compound?

Methodological Answer:

• Crystallography : Analyze intermolecular N–H⋯O/N interactions in single-crystal structures. For example, adjacent oxadiazol-2-one rings often form 3D networks via N–H⋯N bonds, reducing solubility.
• Solubility assays : Compare dissolution in polar (water, DMSO) vs. non-polar solvents (hexane) and correlate with lattice energy calculations .

Advanced: What experimental strategies can elucidate the compound’s mechanism of enzyme inhibition (e.g., competitive vs. non-competitive)?

Methodological Answer:

• Kinetic assays : Measure Vmax and Km under varying substrate/inhibitor concentrations. A competitive inhibitor increases Km without affecting Vmax.
• Fluorescence quenching : Monitor tryptophan residues in the enzyme’s active site to confirm binding.
• X-ray co-crystallization : Resolve inhibitor-enzyme complexes to identify binding motifs .

Advanced: How can researchers address discrepancies between in vitro and in vivo efficacy data?

Methodological Answer:

• Pharmacokinetic profiling : Measure bioavailability, plasma protein binding, and metabolic stability (e.g., liver microsomes).
• Metabolite identification : Use HR-MS/MS to detect active/inactive metabolites.
• Species-specific modeling : Cross-validate results in multiple animal models (e.g., rodents vs. zebrafish) .

Advanced: What are the methodological challenges in scaling up synthesis for preclinical studies while maintaining purity?

Methodological Answer:

• Process optimization : Transition from batch to flow chemistry for better heat/mass transfer.
• Purification : Use preparative HPLC or recrystallization in ethanol/water mixtures to achieve >98% purity.
• QC protocols : Implement in-line PAT (Process Analytical Technology) tools like FT-IR probes for real-time monitoring .